N-{3-[(2,6-dichlorobenzyl)oxy]benzyl}-4H-1,2,4-triazol-3-amine

• Molecular Formula: C16H14Cl2N4O
• Molecular Weight: 349.2 g/mol
• IUPAC Name: N-[[3-[(2,6-dichlorophenyl)methoxy]phenyl]methyl]-1H-1,2,4-triazol-5-amine
• InChI: InChI=1S/C16H14Cl2N4O/c17-14-5-2-6-15(18)13(14)9-23-12-4-1-3-11(7-12)8-19-16-20-10-21-22-16/h1-7,10H,8-9H2,(H2,19,20,21,22)
• InChI Key: ZXURUAFDDMXOAQ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)OCC2=C(C=CC=C2Cl)Cl)CNC3=NC=NN3

Description

N-{3-[(2,6-dichlorobenzyl)oxy]benzyl}-4H-1,2,4-triazol-3-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-{3-[(2,6-dichlorobenzyl)oxy]benzyl}-4H-1,2,4-triazol-3-amine is not fully understood. However, it is believed to inhibit the activity of enzymes involved in various biological processes such as cell division, DNA replication, and protein synthesis.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of various fungal, bacterial, and viral strains. It has also been shown to exhibit cytotoxic activity against various tumor cell lines. In addition, it has been shown to have a low toxicity profile in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using N-{3-[(2,6-dichlorobenzyl)oxy]benzyl}-4H-1,2,4-triazol-3-amine in lab experiments include its broad-spectrum activity, low toxicity profile, and ease of synthesis. However, its limitations include its poor solubility in water and its potential to exhibit non-specific binding to biological molecules.

Future Directions

There are several future directions for the study of N-{3-[(2,6-dichlorobenzyl)oxy]benzyl}-4H-1,2,4-triazol-3-amine. One potential direction is the investigation of its potential as a therapeutic agent for the treatment of various diseases. Another potential direction is the development of new synthetic methods to improve its solubility and specificity. Furthermore, the investigation of its potential as a precursor for the synthesis of metal-organic frameworks is also an area of interest.

Synthesis Methods

The synthesis of N-{3-[(2,6-dichlorobenzyl)oxy]benzyl}-4H-1,2,4-triazol-3-amine involves the reaction of 2,6-dichlorobenzyl chloride with 3-aminobenzyl alcohol in the presence of triethylamine. The resulting intermediate is then reacted with 4H-1,2,4-triazole-3-thiol to obtain the final product.

Scientific Research Applications

N-{3-[(2,6-dichlorobenzyl)oxy]benzyl}-4H-1,2,4-triazol-3-amine has been extensively studied for its potential applications in various fields such as medicinal chemistry, agriculture, and material science. In medicinal chemistry, it has been investigated as a potential antifungal, antitumor, and antiviral agent. In agriculture, it has been studied as a potential pesticide due to its broad-spectrum activity against various pests. In material science, it has been investigated as a potential precursor for the synthesis of metal-organic frameworks.